Cas no 2223008-81-7 (Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran)
Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 4,4,5,5-tetramethyl-2-(3-(tetrahydro-2H-pyran-3-yl)phenyl)-1,3,2-dioxaborolane
- Tetrahydro-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2H-pyran
- Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran
-
- Inchi: 1S/C17H25BO3/c1-16(2)17(3,4)21-18(20-16)15-9-5-7-13(11-15)14-8-6-10-19-12-14/h5,7,9,11,14H,6,8,10,12H2,1-4H3
- InChI Key: JWANUUKESLYZPM-UHFFFAOYSA-N
- SMILES: C1OCCCC1C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1
Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T303935-1mg |
Tetrahydro-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2H-pyran |
2223008-81-7 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | T303935-10mg |
Tetrahydro-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2H-pyran |
2223008-81-7 | 10mg |
$1499.00 | 2023-05-17 |
Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran
Introduction to Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran and Its Significance in Modern Chemical Research
The compound with the CAS number 2223008-81-7, known as Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure and functional groups, has garnered significant attention in recent years due to its potential applications in synthetic chemistry and drug development. The presence of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety and a phenyl ring embedded within a tetrahydro framework suggests unique reactivity and binding properties that make it a valuable candidate for further exploration.
In the realm of modern chemical research, the development of novel boronic acid derivatives has opened up new avenues for cross-coupling reactions, which are fundamental to constructing complex molecular architectures. The Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran structure exemplifies this trend by incorporating a boron-containing group that is highly conducive to Suzuki-Miyaura coupling reactions. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. The stability and versatility of the tetrahydro core further enhance its utility as a building block in medicinal chemistry.
Recent advancements in the field have highlighted the importance of boronic acid derivatives in the development of targeted therapies. The CAS number 2223008-81-7 compound has been studied for its potential role in creating novel ligands for enzyme inhibition. Specifically, its phenyl ring and the adjacent borylated system could be tailored to interact with specific biological targets. This has led to investigations into its efficacy as a precursor for small-molecule drugs that modulate enzyme activity. For instance, researchers have explored its use in developing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.
The structural features of Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran also make it an attractive candidate for materials science applications. The rigid tetrahydro ring provides stability while the boron group allows for further functionalization through cross-coupling reactions. This duality has been exploited in the synthesis of advanced materials such as organic semiconductors and liquid crystals. The ability to precisely control the molecular structure through these reactions enables the creation of materials with tailored properties for optoelectronic devices and other high-tech applications.
In addition to its synthetic utility, the compound has shown promise in the field of polymer chemistry. The incorporation of boronic acid derivatives into polymer backbones has led to the development of smart materials that can undergo reversible changes in response to environmental stimuli. The CAS number 2223008-81-7 compound’s ability to participate in cross-coupling reactions makes it an ideal candidate for generating polymers with complex architectures. These polymers have potential applications in drug delivery systems, where their ability to respond to biological cues could enhance therapeutic efficacy.
The pharmaceutical industry has also been keenly interested in this compound due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. The phenyl ring and borylated system can be modified to create molecules that interact with viral proteases or kinases. Preliminary studies have suggested that derivatives of Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran exhibit inhibitory activity against certain enzymes associated with viral replication. This has spurred further research into optimizing these derivatives for clinical use.
From a synthetic chemistry perspective,Tetrahydro-3-Tetrahydro-(4R)-pyranone is a versatile scaffold that can be modified in numerous ways to explore different chemical space. Its borylated moiety allows for easy introduction of various functional groups through cross-coupling reactions such as Suzuki-Miyaura coupling or Sonogashira coupling. These reactions are not only efficient but also highly selective, enabling chemists to construct complex molecules with high precision. The tetrahydropyranone ring itself provides a stable three-membered oxygen-containing heterocycle that is common in many bioactive compounds. This structural motif is known for its ability to mimic natural products and biological intermediates, making it an excellent starting point for drug discovery efforts. Recent research has also highlighted the importance of stereochemistry in medicinal chemistry. The (4R)-configuration at the tetrahydropyranone ring center, as seen in Tetrahydro-(4R)-pyranone, has been shown to influence binding affinity and metabolic stability. This knowledge is crucial when designing new drug candidates, as even small changes in stereochemistry can significantly impact a molecule's efficacy. In conclusion,Tetrahydro-Tetrahydro-(4R)-pyranone (CAS number 2223008_81_7) is a multifaceted compound with significant potential across multiple fields. Its unique structural features make it an invaluable tool for synthetic chemists, pharmaceutical researchers, and materials scientists alike. As our understanding of chemical reactivity continues to evolve, the applications of this compound are likely to expand even further, leading to new breakthroughs in medicine, materials science, and beyond.
2223008-81-7 (Tetrahydro-3-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-2H-pyran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)